Cas no 2229482-93-1 (tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate
• CAS No: 2229482-93-1
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 6008618
• PubChem ID: 165714222
• Update Time: 2025-07-24

tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate
• 2229482-93-1
• EN300-1895079

• Inchi： 1S/C11H15ClN2O2/c1-8(5-12)9-6-14(7-13-9)10(15)16-11(2,3)4/h6-7H,1,5H2,2-4H3
• InChI Key： LOHMJRNEDYEWIG-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1=CN(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Additional information on tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229482-93-1)

tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229482-93-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name tert-butyl imidazole carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a chloropropenyl group and a tert-butyl carboxylate moiety, makes it a versatile building block in organic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting chronic diseases and infectious pathogens.

The compound's CAS number 2229482-93-1 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. In recent years, the scientific community has explored its reactivity in cross-coupling reactions and catalyzed transformations, aligning with the growing trend of sustainable and efficient synthetic methodologies. With the increasing focus on green chemistry, tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate has been studied for its compatibility with eco-friendly solvents and catalysts, addressing the global push toward environmentally responsible research practices.

One of the most searched questions related to this compound is: "What are the synthetic applications of tert-butyl imidazole derivatives?" This reflects the broader interest in imidazole-based scaffolds, which are prevalent in FDA-approved drugs and agrochemicals. The chloropropenyl side chain in this compound offers opportunities for further functionalization, making it a valuable tool for medicinal chemists designing kinase inhibitors or antimicrobial agents. Additionally, its stability under standard laboratory conditions has made it a preferred choice for industrial-scale production.

Another trending topic in chemical research is the use of computational chemistry to predict the properties of novel compounds. tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate has been the subject of molecular modeling studies, particularly in assessing its electronic structure and binding affinity to biological targets. These insights are critical for optimizing its performance in drug formulations, a key concern for pharmaceutical developers aiming to reduce trial-and-error experimentation.

From a commercial perspective, suppliers and manufacturers of CAS 2229482-93-1 emphasize its high purity and consistent quality, which are essential for reproducible research outcomes. The compound's role in peptide coupling reactions and heterocyclic chemistry has also been highlighted in recent patent filings, underscoring its industrial relevance. As the demand for custom synthesis services grows, this compound is frequently requested for tailored projects, further solidifying its position in the fine chemicals market.

In conclusion, tert-butyl 4-(3-chloroprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229482-93-1) represents a critical intersection of academic inquiry and industrial application. Its adaptability in diverse chemical processes, combined with the ongoing advancements in synthetic methodology and computational design, ensures its continued relevance in scientific innovation. Researchers and industry professionals alike will find this compound indispensable for developing next-generation solutions in healthcare and materials science.